Cas no 516-91-6 (Cholesteryl Bromide)

• Product Name: Cholesteryl Bromide
• CAS No: 516-91-6
• Molecular Formula: C₂₇H₄₅Br
• Molecular Weight: 449.5502
• MDL: MFCD00053454
• CID: 374393
• PubChem ID: 11144831

Cholesteryl Bromide Properties

Names and Identifiers

• Cholest-5-ene,3-bromo-, (3b)-
• Cholesteryl Bromide
• Cholesteryl BroMide froM Beef Fat
• 3BETA-BROMO-5-CHOLESTENE
• 3beta-bromocholest-5-ene
• CS-0183063
• 3-Bromocholest-5-ene #
• SCHEMBL3466098
• NS00044141
• 516-91-6
• Cholest-5-ene, 3-bromo-, (3.beta.)-
• Cholest-5-ene, 3.beta.-bromo-
• AKOS027327429
• CHOLESTERYLBROMIDE
• (3S,8S,9S,10R,13R,14S,17R)-3-bromo-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
• (3S,8S,9S,10R,13R,14S,17R)-3-bromo-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
• MFCD00053454
• DTXSID80883419
• D97699
• 3.beta.-Bromocholest-5-ene
• AS-57194
• 3I(2)-bromocholest-5-ene
• (1R,3aS,3bS,7S,9aR,9bS,11aR)-7-bromo-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9bH,10H,11H-cyclopenta[a]phenanthrene

• MDL： MFCD00053454
• InChIKey： WDRGNJZPWVRVSN-DPAQBDIFSA-N
• Inchi： InChI=1S/C27H45Br/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25H,6-8,10-17H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1
• SMILES： CC(C)CCC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)Br

Computed Properties

• Exact Mass: 448.27000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 448.27
• Heavy Atom Count: 28
• Complexity: 591
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 8.79130
• PSA: 0.00000
• Refractive Index: 1.531
• Boiling Point: 486°Cat760mmHg
• Flash Point: 244.1°C
• Color/Form: White crystals
• Solubility: Insoluble in water
• Density: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids